Cas no 97316-51-3 (4-cyano-3-Pyridinecarboxylic acid ethyl ester)

• Product name: 4-cyano-3-Pyridinecarboxylic acid ethyl ester
• CAS No: 97316-51-3
• MF: C₉H₈N₂O₂
• MW: 176.17202
• CID: 1123428
• PubChem ID: 302491

4-cyano-3-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-Pyridinecarboxylic acid ethyl ester
• ethyl 4-cyanopyridine-3-carboxylate
• NSC187563
• ETHYL4-CYANONICOTINATE
• DTXSID30307099
• NSC-187563
• AB76338
• 97316-51-3
• ETHYL 4-CYANONICOTINATE

• Inchi： InChI=1S/C9H8N2O2/c1-2-13-9(12)8-6-11-4-3-7(8)5-10/h3-4,6H,2H2,1H3
• InChI Key： LKJBJQQYCFZTEF-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C=CN=C1)C#N

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63Ų

Additional information on 4-cyano-3-Pyridinecarboxylic acid ethyl ester

4-Cyano-3-Pyridinecarboxylic Acid Ethyl Ester: A Comprehensive Overview

4-Cyano-3-Pyridinecarboxylic Acid Ethyl Ester, identified by the CAS number 97316-51-3, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring substituted with a cyano group at the 4-position and an ethyl ester group at the 3-position, making it a versatile building block for further chemical modifications.

The synthesis of 4-Cyano-3-Pyridinecarboxylic Acid Ethyl Ester typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic systems and green solvents to enhance yield and reduce waste. These developments underscore the growing emphasis on sustainable practices in chemical synthesis.

In terms of applications, 4-Cyano-3-Pyridinecarboxylic Acid Ethyl Ester has shown promise in the development of bioactive compounds. Its cyano group imparts electron-withdrawing properties, which can influence the reactivity and selectivity of the molecule. This makes it an attractive candidate for use in drug design, particularly in targeting specific biological pathways. Recent studies have highlighted its potential as a lead compound in anti-cancer drug discovery, where it has demonstrated moderate inhibitory effects on certain cancer cell lines.

Beyond pharmaceutical applications, this compound is also being investigated for its role in agrochemicals. The ethyl ester group enhances its solubility in organic solvents, making it suitable for formulation into pesticides or herbicides. Field trials have shown that it exhibits selective toxicity against certain pests while maintaining low toxicity to non-target organisms, which is a critical factor in sustainable agriculture.

The chemical stability of 4-Cyano-3-Pyridinecarboxylic Acid Ethyl Ester under various conditions has been a focus of recent research. Studies have revealed that it is stable under neutral and mildly acidic conditions but undergoes hydrolysis under strong alkaline conditions. This information is crucial for determining its shelf life and storage requirements.

In conclusion, 4-Cyano-3-Pyridinecarboxylic Acid Ethyl Ester (CAS No: 97316-51-3) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.